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Compound of Interest

Compound Name: Monochrome Yellow 1 sodium salt

Cat. No.: B608978 Get Quote

For: Researchers, Scientists, and Chemical Industry Professionals

Abstract
Monochrome Yellow 1 sodium salt, also widely known by its synonym Mordant Yellow 1, is a

synthetic monoazo dye. This technical guide provides a comprehensive overview of its

discovery, history, chemical properties, and synthesis. It also explores the limited available data

on its biological interactions, primarily in the context of environmental science and toxicology. It

is important to note that, based on extensive literature reviews, Monochrome Yellow 1
sodium salt has no known applications in drug development or pharmacology. Its primary

utility is in the textile industry as a mordant dye and in histology as a biological stain.

Introduction and Discovery
Monochrome Yellow 1 sodium salt (CAS 584-42-9) is a synthetic organic compound

belonging to the azo dye class. These dyes are characterized by the presence of one or more

azo groups (-N=N-), which are responsible for their vibrant colors.

Discovery and History: The synthesis of compounds in this class dates back to the early 20th

century, a period of significant expansion in synthetic dye chemistry. While the specific

individual credited with the first synthesis of Mordant Yellow 1 is not well-documented, its

development was part of the broader industrial effort to create new, stable, and versatile

colorants for the burgeoning textile industry.[1] Its production is exclusively through industrial

chemical synthesis, with no known natural sources.
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Chemical and Physical Properties
Monochrome Yellow 1 sodium salt is an orange to brown powder. It is soluble in water,

forming a yellow solution, and slightly soluble in ethanol and acetone. It is insoluble in most

other organic solvents.

Property Value

IUPAC Name
Sodium 2-hydroxy-5-((3-

nitrophenyl)diazenyl)benzoate

Synonyms Mordant Yellow 1, Alizarin Yellow G, C.I. 14025

CAS Number 584-42-9

Molecular Formula C₁₃H₈N₃NaO₅

Molecular Weight 309.21 g/mol

Appearance Yellow to orange crystalline powder

Solubility Moderately soluble in water

pH Indicator Range pH 10.2 (Yellow) to 12.0 (Red-Brown)

Synthesis of Monochrome Yellow 1 Sodium Salt
The industrial synthesis of Monochrome Yellow 1 sodium salt is a well-established two-step

process involving diazotization followed by an azo coupling reaction.

Experimental Protocol:
Step 1: Diazotization of m-Nitroaniline

m-Nitroaniline is dissolved in an aqueous solution of hydrochloric acid.

The solution is cooled to 0-5°C in an ice bath.

An aqueous solution of sodium nitrite is added dropwise to the cooled m-nitroaniline solution.
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The reaction mixture is stirred, maintaining the low temperature, to form the diazonium salt of

m-nitroaniline.

Step 2: Azo Coupling with Salicylic Acid

Salicylic acid (2-Hydroxybenzoic acid) is dissolved in an aqueous solution of sodium

hydroxide to form sodium salicylate.

The solution is cooled to 0-5°C.

The previously prepared diazonium salt solution is slowly added to the sodium salicylate

solution.

The pH is maintained under alkaline conditions during the coupling reaction.

The resulting precipitate, Monochrome Yellow 1 sodium salt, is then filtered, washed, and

dried.
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Synthesis workflow for Monochrome Yellow 1 sodium salt.

Biological Activity and Toxicology
There is no evidence in the scientific literature to suggest that Monochrome Yellow 1 sodium
salt has been investigated for any therapeutic purpose. The available research focuses on its
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environmental fate and toxicological profile as an industrial dye.

Biodegradation:
Azo dyes can be challenging to degrade in the environment. Studies have shown that under

anaerobic conditions, Monochrome Yellow 1 can be broken down by microorganisms. The

primary mechanism involves the reductive cleavage of the azo bond (-N=N-). This process

breaks the molecule into its constituent aromatic amines: 5-aminosalicylic acid and 3-

nitroaniline.[2][3] Further biodegradation of these amines can then occur. Certain fungi, such as

Aspergillus sp., have been shown to degrade Mordant Yellow 1 through the action of ligninolytic

enzymes like lignin peroxidase and manganese peroxidase.[4][5]
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Anaerobic biodegradation pathway of Monochrome Yellow 1.

Toxicology and Mutagenicity:
The toxicological properties of Monochrome Yellow 1 sodium salt have not been fully

investigated. However, many azo dyes are metabolized to aromatic amines, some of which are

known to be mutagenic and carcinogenic.[1][6][7] The biotransformation of azo dyes by

intestinal microflora or liver enzymes can lead to the formation of these potentially genotoxic
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compounds.[7] While specific data for Monochrome Yellow 1 is limited, structure-activity

relationship studies of azo dyes suggest that those containing moieties like p-

phenylenediamine or benzidine are of particular concern.[6] It is crucial for researchers

handling this compound to adhere to strict safety protocols.

Applications
The primary applications of Monochrome Yellow 1 sodium salt are:

Textile Dyeing: It is used as a mordant dye for wool, silk, and nylon. Mordant dyes require a

metallic salt (the mordant) to bind the dye to the fabric, which enhances color fastness.

Biological Stain: In histology and other laboratory procedures, it is used to stain tissues and

cellular components for microscopic examination.[1]

Indicator: It can be used as an acid-base indicator due to its color change in the pH range of

10.2 to 12.0.

Conclusion
Monochrome Yellow 1 sodium salt is a synthetically produced azo dye with a long history of

use in the textile and chemical industries. Its synthesis is a straightforward process of

diazotization and azo coupling. While its chemical and physical properties are well-

characterized for its industrial applications, there is a significant lack of data regarding any

potential pharmacological or therapeutic effects. The available biological data focus on its

environmental degradation and the toxicological concerns associated with the broader class of

azo dyes. Therefore, for professionals in drug development, Monochrome Yellow 1 sodium
salt should be regarded as an industrial chemical with potential toxicities and no known

therapeutic value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://repositorio.unesp.br/items/e1b5e89e-6e74-4d76-a5ab-8b82d79a31fe
https://pubmed.ncbi.nlm.nih.gov/1381050/
https://www.benchchem.com/product/b608978?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/828073/
https://www.benchchem.com/product/b608978?utm_src=pdf-body
https://www.benchchem.com/product/b608978?utm_src=pdf-body
https://www.benchchem.com/product/b608978?utm_src=pdf-body
https://www.benchchem.com/product/b608978?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b608978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. Mutagenicity of carcinogenic azo dyes and their derivatives - PubMed
[pubmed.ncbi.nlm.nih.gov]

2. researchgate.net [researchgate.net]

3. academic.oup.com [academic.oup.com]

4. royalsocietypublishing.org [royalsocietypublishing.org]

5. Decolorization and degradation analysis of Disperse Red 3B by a consortium of the
fungus Aspergillus sp. XJ-2 and the microalgae Chlorella sorokiniana ... - RSC Advances
(RSC Publishing) DOI:10.1039/C9RA01169B [pubs.rsc.org]

6. Mutagenicity of azo dyes: structure-activity relationships - PubMed
[pubmed.ncbi.nlm.nih.gov]

7. repositorio.unesp.br [repositorio.unesp.br]

To cite this document: BenchChem. [An In-depth Technical Guide to Monochrome Yellow 1
Sodium Salt]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b608978#discovery-and-history-of-monochrome-
yellow-1-sodium-salt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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